Ethyl 2-fluoro-4-(trifluoromethyl)thiazole-5-carboxylate

• Molecular Formula: C7H5F4NO2S
• Molecular Weight: 243.18 g/mol
• IUPAC Name: ethyl 2-fluoro-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C7H5F4NO2S/c1-2-14-5(13)3-4(7(9,10)11)12-6(8)15-3/h2H2,1H3
• InChI Key: GOWNRNPFIKSLAT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)F)C(F)(F)F

Description

Ethyl 2-fluoro-4-(trifluoromethyl)thiazole-5-carboxylate is a useful research compound. Its molecular formula is C7H5F4NO2S and its molecular weight is 243.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 26 g (0.1 mole) of ethyl 2-chloro-4-trifluoromethyl-5-thiazolecarboxylate, 37 g (0.55 mole) of potassium fluoride, and 0.11 g of 1,4,7,10,13,16-hexaoxacyclooctadecane (18-CROWN-6, Aldrich Chemical Company) was held at reflux for 23 hours. Since an analysis showed the reaction to be incomplete, another 45 g (0.77 mole) of potassium fluoride was added and the reaction mixture held at reflux for 64 hours. To said mixture, 0.15 g of 18-CROWN-6 and an additional 27 g (0.40 mole) of potassium was added and held at reflux for 22 hours. Due to poor cooling overnight some of the solvent had evaporated. The reaction mixture was cooled and 300 ml. of acetonitrile added. The acetonitrile was filtered and concentrated. The residue was Kugelrohr distilled to give 13.7 g of a material which was separated by spinning band column at 15 mm Hg to give 4.2 g of the desired product, nD24 =1.4348.